1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)methylsulfinyl]ethanol

• IUPAC Name: 1,1-bis(4-chlorophenyl)-2-[(4-chlorophenyl)methylsulfinyl]ethanol
• InChI: InChI=1S/C21H17Cl3O2S/c22-18-7-1-15(2-8-18)13-27(26)14-21(25,16-3-9-19(23)10-4-16)17-5-11-20(24)12-6-17/h1-12,25H,13-14H2
• InChI Key: SSTUNBWCHUQWAS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CS(=O)CC(C2=CC=C(C=C2)Cl)(C3=CC=C(C=C3)Cl)O)Cl
• Molecular Formula: C21H17Cl3O2S
• Molecular Weight: 439.8 g/mol

Description

1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)methylsulfinyl]ethanol (also known as 4-chloro-2-(4-chlorophenyl)-1-methylsulfinylbenzene, or CCMSE) is an organic compound with a wide range of applications in scientific research. This compound has been studied extensively in laboratory experiments and has been used to develop various drugs and compounds. CCMSE is a sulfoxide, which is a type of compound that contains a sulfur atom linked to an oxygen atom. It is a white, crystalline solid with a melting point of 104-105°C and a boiling point of 190-191°C.

Scientific Research Applications

Sample Preparation Technique

• Dispersive Liquid-Phase Microextraction : This technique is used for the preconcentration and determination of compounds like dicofol and its degradation products in water samples. A study describes using dispersive liquid-phase microextraction coupled with gas chromatography mass spectrometry, demonstrating its effectiveness in environmental sample analysis (Li et al., 2010).

Synthesis and Characterization

• Synthesis of Diarylmethyl Sulfur and Selenium Compounds : Research has focused on the synthesis of symmetrical and unsymmetrical diarylmethyl sulfur and selenium compounds, including 1,1-Bis(4-chlorophenyl)-2-[(4-chlorophenyl)methylsulfinyl]ethanol. These compounds are characterized using elemental analysis and spectroscopic techniques, contributing to the field of organometallic chemistry (Bhasin et al., 2004).

Catalytic Processes

• Hydrodechlorination in Liquid Phase : A study explored the catalytic hydrodechlorination of similar compounds, shedding light on the reaction mechanisms and potential applications in industrial catalytic processes (Lapierre et al., 1978).

• Oxidation of Alcohols Catalyzed by Oxo-Rhenium Complexes : This research demonstrates the use of oxo-rhenium complexes for the efficient and selective oxidation of alcohols, using a sulfoxide as the oxidant agent. Such studies contribute to the understanding of catalytic oxidation processes in organic chemistry (Sousa et al., 2013).

Environmental Impact

• Investigation of Contamination in Agricultural Soils : Research has been conducted on the concentration and impact of DDT and its metabolites (which include similar chlorophenyl compounds) on the environment, particularly in agricultural soils. This is crucial for understanding and mitigating environmental pollution (Turgut et al., 2012).